Cas no 1386915-48-5 (Ambrisentan sodium salt)

• Product Name: Ambrisentan sodium salt
• CAS No: 1386915-48-5
• MF: C₂₂H₂₃N₂NaO₄
• MW: 402.418796777725
• CID: 4771402
• Update Time: 2025-06-13

Ambrisentan sodium salt Chemical and Physical Properties

Names and Identifiers

• Ambrisentan sodium salt

• Inchi： 1S/C22H22N2O4.Na.H/c1-15-14-16(2)24-21(23-15)28-19(20(25)26)22(27-3,17-10-6-4-7-11-17)18-12-8-5-9-13-18;;/h4-14,19H,1-3H3,(H,25,26);;/t19-;;/m1../s1
• InChI Key： UXBWUWKBBIJRPK-JQDLGSOUSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=CC=CC=1)(OC)[C@@H](C(=O)O)OC1=NC(C)=CC(C)=N1.[NaH]

Additional information on Ambrisentan sodium salt

Comprehensive Overview of Ambrisentan Sodium Salt (CAS No. 1386915-48-5): Properties, Applications, and Research Insights

Ambrisentan sodium salt (CAS No. 1386915-48-5) is a chemically modified form of ambrisentan, a selective endothelin receptor antagonist. This compound has garnered significant attention in pharmaceutical research due to its potential therapeutic applications, particularly in managing pulmonary arterial hypertension (PAH). The sodium salt formulation enhances solubility, making it more suitable for drug development and preclinical studies. Researchers and clinicians frequently search for terms like "ambrisentan sodium salt solubility", "ambrisentan vs. ambrisentan sodium salt", and "CAS 1386915-48-5 uses", reflecting growing interest in its pharmacokinetic advantages.

The molecular structure of ambrisentan sodium salt includes a sulfonamide group, which contributes to its high affinity for endothelin type-A (ETA) receptors. This specificity minimizes off-target effects, a key concern in modern drug design. Recent studies highlight its role in reducing vascular resistance, a hotspot topic linked to cardiovascular and pulmonary research. Searches for "ambrisentan sodium salt mechanism of action" and "ETA receptor antagonist drugs" have surged, underscoring demand for detailed pharmacological data.

In drug formulation, the sodium salt variant addresses challenges associated with poor bioavailability, a common issue with ambrisentan freebase. This improvement aligns with industry trends favoring salt forms to optimize drug delivery. Queries such as "ambrisentan sodium salt stability" and "salt formation in drug development" dominate academic discussions, emphasizing its relevance in formulation science. Analytical techniques like HPLC and NMR are routinely employed to characterize CAS No. 1386915-48-5, ensuring compliance with regulatory standards.

Beyond PAH, exploratory research investigates ambrisentan sodium salt in fibrosis and oncology, leveraging its anti-proliferative properties. Keywords like "ambrisentan sodium salt cancer research" and "fibrosis treatment 2024" reflect emerging applications. However, rigorous clinical validation is ongoing. The compound’s safety profile, often searched as "ambrisentan sodium salt side effects", remains a critical consideration for translational studies.

From a synthetic chemistry perspective, the preparation of ambrisentan sodium salt involves precise stoichiometric control to ensure high purity. Patents and journals detail methods to achieve yields >98%, a metric highly sought after in queries like "CAS 1386915-48-5 synthesis protocol". Environmental factors such as pH and temperature are carefully monitored during production, resonating with green chemistry principles—a trending topic in sustainable pharma.

In summary, ambrisentan sodium salt (CAS No. 1386915-48-5) represents a versatile candidate bridging drug discovery and therapeutic innovation. Its optimized physicochemical properties and expanding research scope position it as a compound of enduring scientific and medical interest.